Myristoylamide Propylbetaine
Description
Myristoylamide Propylbetaine (CAS 59272-84-3) is an amphoteric surfactant with the molecular formula C₂₁H₄₂N₂O₃ and a molecular weight of 370.57 g/mol. Structurally, it consists of a myristoyl (C14) fatty acid chain linked to a propylbetaine group, which includes a quaternary ammonium cation and a carboxylate anion. This dual charge characteristic enables compatibility with both cationic and anionic systems, making it effective in stabilizing formulations under varying pH conditions .
Primary applications include use in cosmetics and biomedical research, where its mildness and surfactant properties are valued. For instance, it is utilized in shampoos and skincare products for foam enhancement and emulsification, as well as in laboratory studies investigating protein-surfactant interactions .
Properties
CAS No. |
1192549-28-2 |
|---|---|
Molecular Formula |
C₂₁H₄₂N₂O₃ |
Molecular Weight |
370.57 |
Synonyms |
2-(Dimethyl(3-tetradecanamidopropyl)ammonio)acetate; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares Myristoylamide Propylbetaine with structurally related betaine surfactants:
| Compound | CAS Number | Fatty Acid Chain | Molecular Formula | Molecular Weight (g/mol) | Key Properties |
|---|---|---|---|---|---|
| This compound | 59272-84-3 | C14 (myristoyl) | C₂₁H₄₂N₂O₃ | 370.57 | Mild, stable foam, pH-insensitive |
| Lauroylamide Propylbetaine (LAB) | 4292-10-8 | C12 (lauroyl) | C₁₉H₃₈N₂O₃ | 342.52 | High foam stability, silica-enhanced performance in porous media |
| Cocamidopropyl Betaine (CAPB) | 61789-40-0 | C8–C18 (coconut) | C₁₉H₃₈N₂O₃ (varies) | ~342–440 | Mild, widely used in personal care |
Key Observations:
- LAB’s shorter chain improves foam stability and surface tension reduction, especially when combined with silica particles (e.g., 0.1% LAB + hydrophobic silica reduces surface tension to ~30 mN/m) .
- Foam Performance :
- LAB demonstrates superior foam stability in silica-particle-enhanced systems, critical for applications like oil recovery (e.g., silica-LAB mixtures increase plugging efficiency in porous media by >40%) . Myristoylamide’s foam behavior is less documented but likely less robust due to its longer chain.
- LAB demonstrates superior foam stability in silica-particle-enhanced systems, critical for applications like oil recovery (e.g., silica-LAB mixtures increase plugging efficiency in porous media by >40%) . Myristoylamide’s foam behavior is less documented but likely less robust due to its longer chain.
- Biocompatibility :
Commercial Availability and Cost
- This compound :
Priced at ¥16,800/2.5 g (95% purity), it is a premium product restricted to research (e.g., Toronto Research Chemicals) . - Lauroylamide Propylbetaine :
Available at $388/250 mg for laboratory use, with bulk pricing for industrial applications . - Cocamidopropyl Betaine: Mass-produced at $5–10/kg, making it the most economical option .
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